Cas no 51064-64-3 (1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)-)
51064-64-3 structure
Product Name:1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)-
CAS No:51064-64-3
MF:C9H18O4
MW:190.236823558807
CID:1570516
PubChem ID:12349522
Update Time:2025-04-21
1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)-
- 51064-64-3
- (4S,5S)-4,5-Bis(methoxymethyl)-2,2-dimethyl-1,3-dioxolane
- Q63409223
-
- Inchi: 1S/C9H18O4/c1-9(2)12-7(5-10-3)8(13-9)6-11-4/h7-8H,5-6H2,1-4H3/t7-,8-/m0/s1
- InChI Key: KAQOEQVWUJDLKN-YUMQZZPRSA-N
- SMILES: O1C(C)(C)O[C@@H](COC)[C@@H]1COC
Computed Properties
- Exact Mass: 190.12054
- Monoisotopic Mass: 190.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 36.9Ų
Experimental Properties
- PSA: 36.92
1,3-Dioxolane, 4,5-bis(methoxymethyl)-2,2-dimethyl-, (4S,5S)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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